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Compound of Interest

Compound Name: 1,3-Dieicosatrienoin

Cat. No.: B15549836 Get Quote

Disclaimer: The chemical name "1,3-dieicosatrienoin" is not a standard chemical

nomenclature. This guide is based on the interpretation that the intended compound is 1,3-

di(eicosatrienoyl)glycerol, a diacylglycerol with two eicosatrienoic acid acyl chains at the sn-1

and sn-3 positions of the glycerol backbone.

Introduction
1,3-di(eicosatrienoyl)glycerol is a specific type of diacylglycerol (DAG), a class of glycerolipids

that play crucial roles in cellular metabolism and signaling. As a DAG, its core structure

consists of a glycerol molecule esterified with two fatty acid chains. In this particular molecule,

both fatty acid chains are eicosatrienoic acids, which are 20-carbon polyunsaturated fatty acids

containing three double bonds. The properties and biological activity of 1,3-

di(eicosatrienoyl)glycerol are largely determined by the specific isomer of eicosatrienoic acid

present.

Chemical Structure and Isomers
The general chemical structure of 1,3-di(eicosatrienoyl)glycerol is depicted below. The "R"

groups represent the acyl chains of eicosatrienoic acid.

There are several isomers of eicosatrienoic acid (20:3), with the most biologically relevant

being:
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Dihomo-γ-linolenic acid (DGLA) (20:3, n-6): An omega-6 fatty acid that is a precursor to the

series-1 prostaglandins.

Mead acid (20:3, n-9): An omega-9 fatty acid that can be synthesized de novo by animals

and its presence in tissues can be an indicator of essential fatty acid deficiency.

Sciadonic acid (20:3, n-6): A Δ5-fatty acid found in some plant oils, particularly pine nut oil.

The specific isomer of eicosatrienoic acid will influence the three-dimensional structure and

physicochemical properties of the resulting 1,3-di(eicosatrienoyl)glycerol molecule.

Physicochemical Properties
The following tables summarize the key physicochemical properties of the common

eicosatrienoic acid isomers. The properties of the complete 1,3-di(eicosatrienoyl)glycerol

molecule can be estimated from these values.

Table 1: Physicochemical Properties of Eicosatrienoic Acid Isomers

Property
Dihomo-γ-linolenic
Acid (DGLA)

Mead Acid Sciadonic Acid

IUPAC Name
(8Z,11Z,14Z)-

eicosatrienoic acid

(5Z,8Z,11Z)-

eicosatrienoic acid

(5Z,11Z,14Z)-

eicosatrienoic acid

Molecular Formula C₂₀H₃₄O₂ C₂₀H₃₄O₂ C₂₀H₃₄O₂

Molecular Weight 306.5 g/mol [1] 306.48 g/mol [2] 306.49 g/mol [3]

Physical State Liquid[1] - -

Boiling Point - - 432 °C[3]

logP 6.8[1] - 7.59[3]

Table 2: Estimated Physicochemical Properties of 1,3-di(eicosatrienoyl)glycerol
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Property Estimated Value

Molecular Formula C₄₃H₇₀O₅

Molecular Weight 675.0 g/mol

General Solubility

Soluble in nonpolar organic solvents (e.g.,

chloroform, hexane) and poorly soluble in

aqueous solutions.

Note: The molecular weight is calculated based on the formula of 1,3-di(dihomo-γ-

linolenoyl)glycerol. The values for other isomers would be very similar.

Experimental Protocols
The synthesis of 1,3-diacylglycerols can be achieved through several methods, with enzymatic

synthesis being a common and specific approach.

Enzymatic Synthesis of 1,3-diacylglycerols

This protocol is a generalized method based on the direct esterification of glycerol with fatty

acids using a sn-1,3 specific lipase.

Materials:

Glycerol (high purity)

Eicosatrienoic acid (specific isomer)

Immobilized sn-1,3 specific lipase (e.g., Lipozyme RM IM)

Solvent-free system or an appropriate organic solvent (e.g., hexane)

Vacuum system

Temperature-controlled reactor with stirring

Silica gel for purification
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Procedure:

Reaction Setup: In a temperature-controlled reactor, combine glycerol and eicosatrienoic

acid in a 1:2 molar ratio.

Enzyme Addition: Add the immobilized lipase to the mixture. The amount of enzyme is

typically a percentage of the total reactant weight (e.g., 5-10% w/w).

Reaction Conditions: The reaction is carried out with constant stirring at a temperature

optimized for the specific lipase (e.g., 50-70°C).

Water Removal: To drive the esterification reaction to completion, water produced during the

reaction is continuously removed. This can be achieved by applying a vacuum to the system

or by bubbling dry, inert gas (e.g., nitrogen) through the reaction mixture.

Monitoring the Reaction: The progress of the reaction can be monitored by taking samples at

regular intervals and analyzing the composition using techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Enzyme Removal: Once the desired conversion is achieved, the immobilized enzyme is

removed by filtration.

Purification: The product mixture, which may contain unreacted starting materials,

monoglycerides, and triglycerides, is purified. This is often done using silica gel column

chromatography, eluting with a gradient of nonpolar to slightly polar solvents (e.g.,

hexane/ethyl acetate).

Characterization: The final purified 1,3-di(eicosatrienoyl)glycerol should be characterized to

confirm its identity and purity using techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Biological Activity and Signaling Pathways
1,3-diacylglycerols are important signaling molecules. While specific data for 1,3-

di(eicosatrienoyl)glycerol is limited, its biological activity can be inferred from the known roles of

diacylglycerols and its constituent fatty acids, particularly Dihomo-γ-linolenic acid (DGLA).
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1. Diacylglycerol Signaling Pathway

Diacylglycerols are key second messengers in various signaling cascades. A primary

mechanism of action is the activation of Protein Kinase C (PKC).
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Caption: Diacylglycerol-mediated activation of Protein Kinase C.

In this pathway, an extracellular signal activates a receptor, which in turn activates

Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two

second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). While IP₃ diffuses

into the cytoplasm to trigger calcium release from the endoplasmic reticulum, the lipid-soluble

DAG remains in the cell membrane. DAG, in conjunction with calcium, recruits and activates

members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a variety of

downstream target proteins, leading to diverse cellular responses such as cell proliferation,

differentiation, and apoptosis.

2. Metabolic Fate and Eicosanoid Synthesis

The eicosatrienoic acid moieties of 1,3-di(eicosatrienoyl)glycerol can be released by the action

of lipases and then enter metabolic pathways to produce signaling molecules called

eicosanoids. The pathway for Dihomo-γ-linolenic acid (DGLA) is particularly well-studied.
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Caption: Metabolic pathway of DGLA to eicosanoids.

When DGLA is released from the glycerol backbone, it can be metabolized by cyclooxygenase

(COX) and lipoxygenase (LOX) enzymes. The products of DGLA metabolism are distinct from

those derived from arachidonic acid (the more common precursor for eicosanoids). DGLA is

converted into series-1 prostaglandins (e.g., PGE₁) and thromboxanes, which generally have

anti-inflammatory and anti-proliferative effects. This is in contrast to the series-2 eicosanoids

derived from arachidonic acid, which are often pro-inflammatory. Therefore, 1,3-di(dihomo-γ-

linolenoyl)glycerol can be considered a precursor to bioactive lipids with potential therapeutic

applications.
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Conclusion
1,3-di(eicosatrienoyl)glycerol is a complex lipid whose biological significance is multifaceted. It

acts as a signaling molecule through the activation of PKC and serves as a reservoir for

eicosatrienoic acids, which are precursors to potent anti-inflammatory eicosanoids. Further

research into the specific properties and biological activities of 1,3-diacylglycerols containing

different eicosatrienoic acid isomers will be valuable for understanding their roles in health and

disease and for developing novel therapeutic strategies in areas such as inflammation and

metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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